Cas no 160707-16-4 ((S)-(-) Dichlorophenyl aminoalcohol)

• Product Name: (S)-(-) Dichlorophenyl aminoalcohol
• CAS No: 160707-16-4
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 65564
• PubChem ID: 20794251
• Update Time: 2025-10-28

(S)-(-) Dichlorophenyl aminoalcohol Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-3-(3,4-dichlorophenyl)butan-1-ol
• (S)-2-(3,4-Dichlorophenyl)-4-hydroxybutylamine
• N-[(S)-2-(3,4-Dichlorophenyl)-4-hydroxybutyl]amine
• (S) (-) DICHLOROPHENYL AMINO ALCOHOL
• (+)-Pilocarpin, Nitrat
• (+)-pilocarpine, nitrate
• (3S)-3r-ethyl-4c-(3-methyl-3H-imidazol-4-ylmethyl)-dihydro-furan-2-one, nitrate
• (3S)-4-amino-3-(3,4-dichlorophenyl)butan-1-ol
• (S)-2-(3,4-dichlorophenyl)-4-h
• Einecs 205-723-7
• p.v.carpineliquifilm
• Pilagan
• Pilocarpin Nitrate
• pilocarpine, nitrate
• Pilocarpinenitrateusp
• Pilocarpini nitras
• Pilocarpinnitrat
• pilofrin
• 160707-16-4
• LGIGCDLFWQIHLQ-MRVPVSSYSA-N
• (gammaS)-gamma-(Aminomethyl)-3,4-dichlorobenzenepropanol
• N-[2-(S)-(3,4-dichlorophenyl)-4-hydroxybutyl]amine
• N-[2-(S)-(3,4-dichlorophenyl)-4-hydroxybutyl]-amine
• SCHEMBL4675885
• AMY24752
• AKOS016009575
• DTXSID001237123
• (S)-(-) Dichlorophenyl aminoalcohol

• MDL： MFCD13194984
• Inchi： 1S/C10H13Cl2NO/c11-9-2-1-7(5-10(9)12)8(6-13)3-4-14/h1-2,5,8,14H,3-4,6,13H2/t8-/m1/s1
• InChI Key： LGIGCDLFWQIHLQ-MRVPVSSYSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H](CN)CCO)Cl

Computed Properties

• Exact Mass: 233.03759
• Monoisotopic Mass: 233.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 2

Experimental Properties

• Density: 1.292
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.576
• PSA: 46.25
• LogP: 3.11840

(S)-(-) Dichlorophenyl aminoalcohol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (S)-(-) Dichlorophenyl aminoalcohol

(S)-(-) Dichlorophenyl aminoalcohol: A Comprehensive Overview

The compound with CAS No. 160707-16-4, commonly referred to as (S)-(-) Dichlorophenyl aminoalcohol, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and diverse applications across various industries. The name itself highlights its key features: the presence of a dichlorophenyl group and an amino alcohol functionality, which contribute to its versatile chemical behavior.

Recent studies have focused on the synthesis and characterization of (S)-(-) Dichlorophenyl aminoalcohol. Researchers have explored novel synthetic pathways that enhance the efficiency and selectivity of its production. For instance, asymmetric catalysis has been employed to achieve high enantiomeric excess, which is crucial for applications in pharmaceuticals and agrochemicals. The use of chiral catalysts has not only improved the yield but also minimized byproducts, aligning with the principles of green chemistry.

The structural elucidation of (S)-(-) Dichlorophenyl aminoalcohol has been supported by advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional conformation, which is essential for understanding its reactivity and interactions with other molecules. The dichlorophenyl group introduces rigidity into the molecule, while the amino alcohol moiety imparts hydrogen bonding capabilities, making it a valuable building block in medicinal chemistry.

In terms of applications, (S)-(-) Dichlorophenyl aminoalcohol has found utility in the development of bioactive compounds. Its role as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy. By temporarily attaching this compound to intermediates, chemists can control the stereochemistry of complex molecules, facilitating the synthesis of enantiomerically pure drugs. This approach has been instrumental in the development of several pharmaceutical agents targeting various therapeutic areas.

Moreover, recent research has highlighted the potential of (S)-(-) Dichlorophenyl aminoalcohol in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has led to its use in self-healing polymers and stimuli-responsive materials. These materials exhibit dynamic properties that can adapt to environmental changes, opening new avenues for applications in sensors, drug delivery systems, and adaptive optics.

The pharmacological evaluation of derivatives derived from (S)-(-) Dichlorophenyl aminoalcohol has also yielded promising results. In vitro studies have demonstrated potent activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest potential applications in the treatment of Alzheimer's disease and related conditions.

In conclusion, (S)-(-) Dichlorophenyl aminoalcohol stands as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and materials science, continue to expand its utility in both academic research and industrial settings. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing challenges in medicine, materials science, and beyond.